Cas no 2165856-91-5 (rac-(2R,3S)-2-ethylpyrrolidin-3-amine)

• Product Name: rac-(2R,3S)-2-ethylpyrrolidin-3-amine
• CAS No: 2165856-91-5
• MF: C₆H₁₄N₂
• MW: 114.188761234283
• CID: 6172560
• PubChem ID: 90066349
• Update Time: 2025-05-21

rac-(2R,3S)-2-ethylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• rac-(2R,3S)-2-ethylpyrrolidin-3-amine
• 2165856-91-5
• EN300-3198750
• SCHEMBL15601097

• Inchi： 1S/C6H14N2/c1-2-6-5(7)3-4-8-6/h5-6,8H,2-4,7H2,1H3/t5-,6+/m1/s1
• InChI Key： ZPYNBGGDNGWFHF-RITPCOANSA-N
• SMILES： N1CC[C@H]([C@@H]1CC)N

Computed Properties

• Exact Mass: 114.115698455g/mol
• Monoisotopic Mass: 114.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 72.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 38Ų

Additional information on rac-(2R,3S)-2-ethylpyrrolidin-3-amine

Rac-(2R,3S)-2-Ethylpyrrolidin-3-Amine: A Comprehensive Overview

Rac-(2R,3S)-2-ethylpyrrolidin-3-amine, also known by its CAS registry number 2165856-91-5, is a chiral amine compound with significant applications in various fields of organic chemistry and pharmacology. This compound has gained attention due to its unique structural properties and potential uses in drug design and catalysis. The molecule consists of a pyrrolidine ring with an ethyl group at the 2-position and an amine group at the 3-position, making it a versatile building block for further chemical modifications.

The stereochemistry of rac-(2R,3S)-2-ethylpyrrolidin-3-amine plays a crucial role in its reactivity and biological activity. The (2R,3S) configuration ensures specific interactions with other molecules, which is particularly important in pharmaceutical applications where stereochemistry often determines the efficacy and safety of a drug. Recent studies have highlighted the importance of chiral centers in drug design, emphasizing the need for precise control over stereochemistry during synthesis.

The synthesis of rac-(2R,3S)-2-ethylpyrrolidin-3-amine involves multi-step processes that require careful optimization to achieve high yields and enantiomeric excess. One common approach involves the use of asymmetric catalysis, which has become a cornerstone in modern organic synthesis. Researchers have explored various catalysts, including organocatalysts and transition metal catalysts, to facilitate the formation of the desired stereochemistry. These advancements have not only improved the efficiency of synthesis but also opened new avenues for exploring related compounds with similar structural features.

In terms of applications, rac-(2R,3S)-2-ethylpyrrolidin-3-amine has shown promise in the development of bioactive molecules. Its amine functionality makes it an excellent candidate for forming bonds with carbonyl groups, such as in amide or imine formation reactions. This property has been exploited in peptide synthesis and the construction of complex natural product analogs. Additionally, the compound's ability to act as a ligand in transition metal-catalyzed reactions has further expanded its utility in asymmetric catalysis.

Recent research has focused on leveraging the unique properties of rac-(2R,3S)-2-ethylpyrrolidin-3-amine in the development of novel therapeutic agents. For instance, studies have demonstrated its potential as a precursor for constructing bioisosteres that mimic the pharmacophores of existing drugs but with improved pharmacokinetic profiles. This approach has shown promise in addressing challenges related to drug resistance and off-target effects.

The compound's role in materials science is another area that has garnered significant interest. Its ability to form stable complexes with metal ions has led to its use in coordination chemistry and the development of new materials with tailored properties. Researchers have explored its applications in creating metallopolymers and hybrid materials that combine organic and inorganic components for advanced functionalities.

In conclusion, rac-(2R,3S)-2-ethylpyrrolidin-3-amine, CAS number 2165856-91-5, stands as a testament to the intricate relationship between molecular structure and function. Its chiral nature, versatile reactivity, and wide-ranging applications underscore its importance in contemporary chemical research. As ongoing studies continue to uncover new potentials for this compound, it is poised to play an even greater role in advancing both academic and industrial endeavors.